Cas no 1088-11-5 (Nordazepam)

Nordazepam is a benzodiazepine derivative primarily used as an anxiolytic and sedative. It functions as a central nervous system depressant by enhancing the effect of gamma-aminobutyric acid (GABA) at the GABA_A receptor, leading to calming effects. Nordazepam is also a major metabolite of diazepam, chlordiazepoxide, and other benzodiazepines, contributing to their prolonged activity. Its key advantages include a relatively long half-life, which allows for sustained therapeutic effects, and a predictable pharmacokinetic profile. The compound is often employed in the management of anxiety disorders, muscle spasms, and alcohol withdrawal symptoms. Its metabolic stability and intermediate potency make it a useful reference standard in analytical and pharmacological research.
Nordazepam structure
Nordazepam structure
Product Name:Nordazepam
CAS No:1088-11-5
MF:C15H11ClN2O
MW:270.71364235878
CID:40714
PubChem ID:2997
Update Time:2025-07-28

Nordazepam Chemical and Physical Properties

Names and Identifiers

    • Nordazepam
    • Nordiazepam
    • Desmethyldiazepam
    • 7-Chloro-5-phenyl-1,3-dihydro-1,4-benzodiazepin-2-one
    • DESMETHYLDIAZEPAM--DEA SCHEDULE IV ITEM
    • Nordiazepam solution
    • 1-Demethyldiazepam
    • 7-chloro-2,3-dihydro-5-phenyl-1H-1,4-benzodiazepin-2-one
    • 7-chloro-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one
    • Calmday
    • Dealkylprazepam
    • Demethyldiazepam
    • N-Demethyldiazepam
    • N-Deoxydemoxepam
    • N-Desmethyldiazepam
    • Norprazepam
    • NDD
    • NDZ
    • Dmdz
    • A 101
    • Madar
    • Nordaz
    • Stilny
    • RO 5-2180
    • Praxadium
    • MixCom6_000554
    • DivK1c_000979
    • Demadar
    • CAS-1088-11-5
    • CHEBI:111762
    • Nordazepamum
    • 7-chloro-1,3 -dihydro-5-phenyl-2H-1,4-benzodiazepine-2-one
    • Nordazepam [INN]
    • DTXCID3028926
    • MLS001173623
    • Vegesan
    • NORDAZEPAM CIV [USP-RS]
    • NORDAZEPAM [MI]
    • 2H-1, 7-chloro-1,3-dihydro-5-phenyl-
    • N-Descyclopropylmethylprazepam
    • NSC 46078
    • 7-Chloro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one
    • NORDAZEPAM [WHO-DD]
    • 2H-1,4-Benzodiazepin-2-one, 7-chloro-1,3-dihydro-5-phenyl-
    • 2H-1, 1,3-dihydro-7-chloro-5-phenyl-
    • 5-24-04-00291 (Beilstein Handbook Reference)
    • Nordazepam (Nordiazepam) 1.0 mg/ml in Methanol
    • 7-Chloro-5-phenyl-2-oxo-2,3-dihydro-1H-benzo[f]-1,4-diazepine
    • 7-Chloro-1,3-dihydro-5-phenyl-(2H)-1,4-benzodiazepin-2-one
    • CHEMBL523
    • 2H-1,4-Benzodiazepin-2-one, 1,3-dihydro-7-chloro-5-phenyl-
    • Calmday (TN)
    • N1-Desmethyldiazepam
    • DIPOTASSIUM CLORAZEPATE IMPURITY B [EP IMPURITY]
    • Nordazepam (INN)
    • DB14028
    • 7-Chloro-5-phenyl-3H-1,4-benzodiazepin-2-one
    • HMS2272B05
    • Nordazepamum [INN-Latin]
    • Ro 52180
    • 7-Chloro-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one #
    • 7-Chloro-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one
    • ChemDiv1_028362
    • SCHEMBL78453
    • DEA No. 2838
    • CCRIS 9181
    • AKOS005486646
    • A801929
    • SMR000238153
    • DIAZEPAM IMPURITY A [EP IMPURITY]
    • 5-phenyl-7-chloro-1,4-benzodiazepin-2-one
    • NCGC00168263-01
    • Nordazepam (1.0 mg/mL in Methanol)
    • 7-Chlor-2,3-dihydro-5-phenyl-1H-1,4-benzodiazepin-2-on
    • 7-chloro-5-phenyl-1,3-dihydro-[1,4]benzodiazepin-2-one
    • NSC-46078
    • EINECS 214-123-4
    • Nordazepam CIV
    • IDI1_000979
    • BRN 0751823
    • N-Deoxydemoxapam
    • 7-Chloro-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one (Nordazepam)
    • UNII-67220MCM01
    • A101
    • Desmethyldiazepam (Nordazepam)
    • HMS667J04
    • NORDAZEPAM [MART.]
    • HMS503C19
    • NSC-631619
    • NINDS_000979
    • C07486
    • Diazepam-M N-desmethyl
    • AKOS000636746
    • (z)-7-chloro-5-phenyl-1h-benzo[e][1,4]diazepin-2(3h)-one
    • WLN: T67 GMV JN IHJ CG KR
    • NS00007814
    • Nordazepam (Nordiazepam) 0.1 mg/ml in Methanol
    • 67220MCM01
    • Desoxydemoxepam
    • 7-Chloro-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one( am)
    • Tox21_113493
    • Q3180288
    • 7-chloro-5-phenyl-1H-benzo[e][1,4]diazepin-2(3H)-one
    • Oprea1_578139
    • BDBM50027835
    • KBio1_000979
    • Lomax
    • NSC46078
    • NSC631619
    • Desmethyldiazepam (Nordazepam), 1mg/ml in Methanol
    • Sopax
    • 7-Chloro-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one(nordiazepam)
    • 7-Chloro-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one(desmethyldiazepam)
    • D08283
    • DTXSID2049000
    • 1088-11-5
    • Desmethyldiazepam, analytical standard
    • SCHEMBL26104098
    • 7-chloro-5-phenyl-3H-1,4-benzodiazepin-2-ol
    • DB-040846
    • STK560158
    • Nordazepamum (INN-Latin)
    • DIPOTASSIUM CLORAZEPATE IMPURITY B (EP IMPURITY)
    • 214-123-4
    • N Descyclopropylmethyl Prazepam
    • Ro 5 2180
    • N05BA16
    • 7-chloro-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-2-one
    • DIAZEPAM IMPURITY A (EP IMPURITY)
    • NORDAZEPAM (MART.)
    • NORDAZEPAM CIV (USP-RS)
    • N-Destrifluoroethylhalazepam
    • 7-Chloro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one; Nordazepam; Nordiazepam
    • N-Descyclopropylmethyl-Prazepam
    • Desmethyl Diazepam
    • Deoxydemoxepam
    • N Destrifluoroethylhalazepam
    • N Descyclopropylmethylprazepam
    • Inchi: 1S/C15H11ClN2O/c16-11-6-7-13-12(8-11)15(17-9-14(19)18-13)10-4-2-1-3-5-10/h1-8H,9H2,(H,18,19)
    • InChI Key: AKPLHCDWDRPJGD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NCC(N2)=O

Computed Properties

  • Exact Mass: 270.05600
  • Monoisotopic Mass: 270.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Color/Form: Pale yellow crystals.
  • Density: 1.2576 (rough estimate)
  • Melting Point: 208-210°C
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Refractive Index: 1.6330 (estimate)
  • Solubility: DMSO: >10mg/mL
  • PSA: 41.46000
  • LogP: 2.70310
  • Color/Form: 1 mg/mL in methanol

Nordazepam Security Information

  • Symbol: GHS02 GHS06 GHS08
  • Signal Word:Danger
  • Hazard Statement: H225-H301 + H311 + H331-H370
  • Warning Statement: P210-P260-P280-P301+P310-P311
  • Hazardous Material transportation number:UN 3249
  • WGK Germany:3
  • Hazard Category Code: 11-23/24/25-39/23/24/25
  • Safety Instruction: 7-16-36/37-45
  • RTECS:DF1750000
  • Hazardous Material Identification: Xn T F
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Toxicity:LD50 in mice (mg/kg): 2750 orally, >400 i.p. (Randall); LD50 in mice, rats (mg/kg): 1300, >5200 orally (company communication)
  • Storage Condition:−20°C
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R22; R39/23/24/25; R23/24/25; R11

Nordazepam Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
N-905-1ML
Nordazepam
1088-11-5 1 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant
1ML
376.57 2021-05-13

Nordazepam Production Method

Additional information on Nordazepam

Nordazepam (CAS No. 1088-11-5): An Overview of Its Properties, Applications, and Recent Research

Nordazepam, also known as nordiazepam or desmethyldiazepam, is a benzodiazepine derivative with the chemical formula C15H11ClN2O2. It is a metabolite of several benzodiazepines, including diazepam and clorazepate. Nordazepam is primarily used in the treatment of anxiety disorders, insomnia, and as a premedication for minor surgical procedures. This compound has gained significant attention in recent years due to its unique pharmacological properties and potential therapeutic applications.

The chemical structure of Nordazepam (CAS No. 1088-11-5) consists of a benzene ring fused to a diazepine ring, with a chlorine atom and an ester group attached. This structure confers its potent anxiolytic, sedative, and muscle relaxant properties. Nordazepam is rapidly absorbed after oral administration and has a high bioavailability. It is metabolized in the liver by cytochrome P450 enzymes, primarily CYP3A4, and is excreted mainly through the kidneys.

One of the key advantages of Nordazepam is its longer half-life compared to other benzodiazepines, which allows for once-daily dosing in many cases. This makes it particularly useful for patients who require sustained relief from anxiety symptoms. However, this longer half-life also means that it can accumulate in the body over time, potentially leading to side effects such as drowsiness, dizziness, and cognitive impairment. Therefore, careful dosing and monitoring are essential when prescribing this medication.

Recent research has shed light on the mechanisms of action of Nordazepam (CAS No. 1088-11-5). Studies have shown that it primarily acts by enhancing the effects of gamma-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system (CNS). By binding to GABA-A receptors, Nordazepam increases the frequency of chloride ion channel opening, leading to increased neuronal inhibition and reduced neuronal excitability. This mechanism underlies its anxiolytic and sedative effects.

In addition to its use in anxiety disorders and insomnia, Nordazepam has been investigated for its potential in other therapeutic areas. For example, a recent study published in the Journal of Clinical Psychopharmacology found that Nordazepam may be effective in reducing symptoms of post-traumatic stress disorder (PTSD) when used as an adjunct to cognitive-behavioral therapy (CBT). The study reported significant improvements in PTSD symptoms, including reduced anxiety and improved sleep quality.

Another area of interest is the use of Nordazepam (CAS No. 1088-11-5) in managing alcohol withdrawal syndrome. A clinical trial conducted at a major medical center demonstrated that Nordazepam was effective in reducing withdrawal symptoms such as tremors, agitation, and seizures. The study also noted that Nordazepam was well-tolerated by patients and had a favorable safety profile compared to other benzodiazepines.

The potential for abuse and dependence remains a concern with all benzodiazepines, including Nordazepam. Long-term use can lead to tolerance and physical dependence, making it important for healthcare providers to carefully evaluate patients' risk factors before prescribing this medication. Additionally, abrupt discontinuation can result in withdrawal symptoms, so gradual tapering is recommended when discontinuing treatment.

In terms of drug interactions, Nordazepam (CAS No. 1088-11-5) should be used with caution in patients taking other central nervous system depressants such as opioids or alcohol. These combinations can potentiate sedative effects and increase the risk of respiratory depression. It is also important to consider interactions with drugs that inhibit or induce CYP3A4 enzymes, as these can affect the metabolism of Nordazepam.

The safety profile of Nordazepam has been well-established through extensive clinical trials and real-world usage. Common side effects include drowsiness, dizziness, fatigue, and muscle weakness. More serious side effects are rare but can include confusion, hallucinations, and paradoxical reactions such as increased agitation or aggression. Regular monitoring by healthcare providers can help identify and manage these side effects effectively.

In conclusion, Nordazepam (CAS No. 1088-11-5) is a versatile benzodiazepine with a range of therapeutic applications. Its unique pharmacological properties make it an effective treatment option for anxiety disorders, insomnia, and alcohol withdrawal syndrome. Ongoing research continues to explore new uses for this compound and refine its clinical applications. As with all medications, careful consideration of patient-specific factors is essential to ensure safe and effective use.

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